N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)thiophene-2-sulfonamide

• IUPAC Name: N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C18H25N3O3S2/c1-20-9-11-21(12-10-20)17(15-5-7-16(24-2)8-6-15)14-19-26(22,23)18-4-3-13-25-18/h3-8,13,17,19H,9-12,14H2,1-2H3
• InChI Key: XXIXHJXFMNTZMN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNS(=O)(=O)C2=CC=CS2)C3=CC=C(C=C3)OC
• Molecular Formula: C18H25N3O3S2
• Molecular Weight: 395.5 g/mol

Description

N-(2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl)thiophene-2-sulfonamide, also known as TAK-063, is a novel and potent antipsychotic drug candidate that is currently undergoing clinical trials. It was discovered by Takeda Pharmaceutical Company Limited and has shown promising results in preclinical studies.

Scientific Research Applications

CCR4 Receptor Antagonists Development

One of the key applications of similar sulfonamide compounds is in the development of CCR4 receptor antagonists, which are crucial in immunological responses and have potential therapeutic implications. For instance, the discovery of AZD-2098 and AZD-1678 as potent and bioavailable CCR4 receptor antagonists highlights the importance of such compounds in medical research, particularly in treating conditions related to immune system dysregulation (Kindon et al., 2017).

Antimicrobial Activities

Compounds with a sulfonamide moiety, similar to the specified chemical, have shown promising results in antimicrobial activities. Research into new heterocyclic compounds containing a sulfonamido moiety has been conducted with the aim of synthesizing antibacterial agents. The precursor ethyl {[4-N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylazo}cyanoacetate, for example, was reacted with various active methylene compounds producing derivatives with significant antimicrobial activities (Azab et al., 2013).

Drug Metabolism Studies

Sulfonamide compounds have also been studied for their roles in drug metabolism, with research indicating their potential in producing mammalian metabolites through microbial-based surrogate biocatalytic systems. Such studies are crucial for understanding drug interactions and effects within the human body, providing insights that can lead to the development of safer and more effective medications (Zmijewski et al., 2006).

Synthesis and Structure-Activity Relationships

The synthesis and structure-activity relationships (SAR) of compounds containing sulfonamides, such as the specified chemical, are of great interest in medicinal chemistry. Research into indazole arylsulfonamides as human CCR4 antagonists, for example, sheds light on the importance of methoxy- or hydroxyl-containing groups and the impact of substituents on the compound's potency (Procopiou et al., 2013).